Cas no 1622316-17-9 ((2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester)

• Product Name: (2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester
• CAS No: 1622316-17-9
• MF: C₂₀H₃₄N₂O₈
• MW: 430.492566585541
• CID: 5305746
• Update Time: 2025-06-07

(2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• (2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester

• Inchi： 1S/C20H34N2O8/c1-19(2,3)29-17(25)21-13(15(23)27-7)11-9-10-12-14(16(24)28-8)22-18(26)30-20(4,5)6/h9-10,13-14H,11-12H2,1-8H3,(H,21,25)(H,22,26)/b10-9+/t13-,14-/m0/s1
• InChI Key： QHNCZFMQJLHRON-KYXFNPKGSA-N
• SMILES： [C@@H](C(=O)OC)(C/C=C/C[C@@H](C(=O)OC)NC(=O)OC(C)(C)C)NC(=O)OC(C)(C)C

Additional information on (2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester

Introduction to (2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester (CAS No. 1622316-17-9)

(2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester (CAS No. 1622316-17-9) is a sophisticated organic compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable intermediate in the synthesis of complex molecules and bioactive compounds.

The structure of (2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester consists of a central octane chain with two tert-butoxycarbonyl (Boc) protected amino groups at the 2 and 7 positions, and a diene moiety at the 4-position. The presence of these functional groups provides multiple points for chemical modification and conjugation, making it an attractive candidate for various synthetic strategies.

Recent advancements in synthetic chemistry have highlighted the importance of compounds like (2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block for the synthesis of peptidomimetics with potent anti-inflammatory properties. The Boc protection groups allow for controlled deprotection and subsequent functionalization, enabling the creation of a wide range of derivatives with tailored biological activities.

In addition to its role in peptidomimetic synthesis, (2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester has shown promise in the field of drug delivery systems. Research conducted at the University of California, San Francisco, has explored the use of this compound as a linker in prodrug designs. The diene functionality can be utilized to form covalent bonds with targeting ligands or other bioactive molecules, enhancing their stability and bioavailability.

The stereochemistry of (2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester is crucial for its biological activity. The (S,S) configuration ensures that the molecule interacts with specific biological targets in a predictable manner. This stereochemical control is essential for optimizing the pharmacological properties of derived compounds and minimizing potential side effects.

Synthesis of (2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester typically involves multi-step procedures that require precise control over reaction conditions. Key steps include the introduction of Boc protection groups and the formation of the diene moiety. Recent developments in catalytic asymmetric synthesis have significantly improved the efficiency and yield of these reactions, making it more feasible to produce this compound on a larger scale.

The physical and chemical properties of (2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester have been extensively studied. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation. The compound is soluble in common organic solvents such as dichloromethane and ethanol, which facilitates its use in various synthetic protocols.

In conclusion, (2S,7S)-2,7-Bis-tert-butoxycarbonylamino-oct-4-enedioic acid dimethyl ester (CAS No. 1622316-17-9) is a versatile and important compound with significant potential in chemical biology and pharmaceutical research. Its unique structure and functional groups make it an ideal candidate for the development of novel therapeutic agents and drug delivery systems. Ongoing research continues to uncover new applications and optimize synthetic methods for this valuable intermediate.